Cas no 63435-68-7 (5-((Phenyl-D5)-5-Phenylhydantoin (98% D5))
5-((Phenyl-D5)-5-Phenylhydantoin (98% D5) is a deuterated analog of 5-phenylhydantoin, where the phenyl ring is selectively labeled with five deuterium atoms (D5) at 98% isotopic purity. This compound is primarily used as an internal standard in mass spectrometry-based analytical methods, ensuring high accuracy in quantitative analyses by minimizing interference from non-deuterated species. The incorporation of deuterium enhances metabolic stability, making it valuable for pharmacokinetic and drug metabolism studies. Its high isotopic purity and consistent labeling position ensure reliable performance in trace-level detection. The compound is particularly useful in pharmaceutical research, where precise quantification of hydantoin derivatives is required.
63435-68-7 structure
Product Name:5-((Phenyl-D5)-5-Phenylhydantoin (98% D5)
CAS No:63435-68-7
MF:C15H12N2O2
MW:257.298791885376
CID:502646
PubChem ID:6913198
Update Time:2025-05-28
5-((Phenyl-D5)-5-Phenylhydantoin (98% D5) Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Imidazolidinedione,5-phenyl-5-(phenyl-d5)- (9CI)
- 5,5-DIPHENYLHYDANTOIN-D5 98 ATOM D
- 5,5-Diphenylhydantoin-d5
- 5-pentadeuteriophenyl-5-phenyl-imidazolidine-2,4-dione
- 5-Phenyl-5-(phenyl-d5)-2,4-imidazolidinedione
- 5-Phenyl-d(5)-5-phenylhydantoin
- AC1OC7OY
- pentadeuterophenytoin
- 63435-68-7
- SCHEMBL11097887
- DTXSID20425993
- 5-(2,3,4,5,6-pentadeuteriophenyl)-5-phenylimidazolidine-2,4-dione
- 2,4-Imidazolidinedione,5-phenyl-5-(phenyl-d5)-(9ci)
- 5-((Phenyl-D5)-5-Phenylhydantoin (98% D5)
-
- Inchi: 1S/C15H12N2O2/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19)/i1D,3D,4D,7D,8D
- InChI Key: CXOFVDLJLONNDW-DYVTXVBDSA-N
- SMILES: O=C1C(C2C=CC=CC=2)(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])NC(N1)=O
Computed Properties
- Exact Mass: 257.121261360g/mol
- Monoisotopic Mass: 257.121261360g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 58.2Ų
5-((Phenyl-D5)-5-Phenylhydantoin (98% D5) Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 61-22-40-43
- Safety Instruction: 53-22-36/37/39-45
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1(b)
- HazardClass:6.1(b)
- PackingGroup:III
5-((Phenyl-D5)-5-Phenylhydantoin (98% D5) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D491783-1mg |
5-((Phenyl-D5)-5-Phenylhydantoin (98% D5) |
63435-68-7 | 1mg |
$201.00 | 2023-05-18 | ||
| TRC | D491783-5mg |
5-((Phenyl-D5)-5-Phenylhydantoin (98% D5) |
63435-68-7 | 5mg |
$798.00 | 2023-05-18 | ||
| TRC | D491783-10mg |
5-((Phenyl-D5)-5-Phenylhydantoin (98% D5) |
63435-68-7 | 10mg |
$1395.00 | 2023-05-18 |
5-((Phenyl-D5)-5-Phenylhydantoin (98% D5) Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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